Ethyl 3-amino-4-bromophenylacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-Amino-4-bromophenylacetate is a chemical compound with the CAS Number: 1261677-54-6 . It has a molecular weight of 258.11 . The IUPAC name for this compound is ethyl (3-amino-4-bromophenyl)acetate . It is a solid at room temperature and is stored in a refrigerator .
Physical And Chemical Properties Analysis
Ethyl 3-Amino-4-bromophenylacetate is a solid at room temperature . It has a molecular weight of 258.11 . The compound is stored in a refrigerator . Unfortunately, more specific physical and chemical properties like melting point, boiling point, etc., are not available in the sources I have access to.
Scientific Research Applications
Chemical Synthesis
Ethyl 2-(3-amino-4-bromophenyl)acetate is used in the synthesis of various organic compounds . It serves as a building block in the creation of more complex molecules in chemical reactions .
Pharmaceutical Research
This compound has been found to be involved in the study of glucocorticoid metabolism at the tissue level . It’s related to the regulation of two isoenzymes 11β-hydroxysteroid dehydrogenase (11β-HSD), which mutually convert biologically active cortisol and inactive cortisone .
Antiviral Research
Derivatives of this compound have shown potential as anti-Herpes Simplex virus-1 (HSV-1) compounds . This suggests that Ethyl 2-(3-amino-4-bromophenyl)acetate could be used in the development of antiviral drugs .
Electrochemical Bromofunctionalization
This compound has been used in the study of electrochemical bromofunctionalization of alkenes . The electrochemical oxidation of bromide to bromine is a viable strategy to reduce waste by avoiding chemical oxidants .
Bromination Reactions
Ethyl 2-(3-amino-4-bromophenyl)acetate is involved in bromination reactions . These reactions are important for the synthesis of bromohydrins, which are very useful building blocks in chemistry .
Material Science
In material science, this compound is used in the development of new materials with unique properties . Its specific structure and properties make it a valuable component in the creation of these materials .
Safety and Hazards
The safety information available indicates that Ethyl 3-Amino-4-bromophenylacetate has some hazards associated with it. It has the GHS07 pictogram, and the signal word is "Warning" . The hazard statements include H302, H315, H319, H335 , which correspond to “Harmful if swallowed”, “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively.
Mechanism of Action
Target of Action
Ethyl 2-(3-amino-4-bromophenyl)acetate, also known as Ethyl 3-amino-4-bromophenylacetate, is a complex compoundIt’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Compounds with similar structures, such as indole derivatives, have been shown to interact with their targets in a variety of ways . For instance, some indole derivatives have demonstrated inhibitory activity against certain viruses .
Biochemical Pathways
It’s worth noting that similar compounds, such as indole derivatives, have been found to influence a wide range of biochemical pathways . These pathways are associated with various biological activities, including antiviral, anti-inflammatory, anticancer, and many others .
Result of Action
Similar compounds, such as indole derivatives, have been found to exhibit a wide range of biological activities . These activities suggest that the compound could potentially influence a variety of molecular and cellular processes.
properties
IUPAC Name |
ethyl 2-(3-amino-4-bromophenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-2-14-10(13)6-7-3-4-8(11)9(12)5-7/h3-5H,2,6,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRCPHBPCYIHPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1)Br)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3-amino-4-bromophenyl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.